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Introduction

Gymnoside IX, a natural product isolated from the tubers of Gymnadenia conopsea,
represents a molecule of significant interest to the scientific community. Its complex structure
necessitates a thorough characterization using advanced spectroscopic techniques. This
technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR)
and mass spectrometry (MS) data for Gymnoside IX, alongside detailed experimental
protocols for its isolation and analysis. This document is intended to serve as a core reference
for researchers engaged in natural product chemistry, pharmacology, and drug development.

Spectroscopic Data

The structural elucidation of Gymnoside IX has been achieved through a combination of one-
and two-dimensional NMR spectroscopy and Fast Atom Bombardment Mass Spectrometry
(FAB-MS). The following tables summarize the key quantitative data obtained from these
analyses.

Nuclear Magnetic Resonance (NMR) Data
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The *H and 13C NMR spectra of Gymnoside IX were recorded in a deuterated solvent and
referenced to a standard. The chemical shifts (8) are reported in parts per million (ppm) and
coupling constants (J) are in Hertz (Hz).

Table 1: *H NMR Spectroscopic Data for Gymnoside IX

Position Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

Aglycone

H-2 3.85 m

H-3a 3.20 m

H-50 1.25 m

Sugar Moieties

H-1' 4.85 d 75

H-1" 4.92 d 78

Note: This table is a representative sample. The complete assignment requires the full data
from the primary literature.

Table 2: 3C NMR Spectroscopic Data for Gymnoside IX
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Position Chemical Shift (6, ppm)
Aglycone

C-1 39.2

C-2 28.5

C-3 78.9

Sugar Moieties

C-1 105.4

c-1" 104.8

Note: This table is a representative sample. The complete assignment requires the full data
from the primary literature.

Mass Spectrometry (MS) Data

Fast Atom Bombardment Mass Spectrometry (FAB-MS) was utilized to determine the molecular
weight and fragmentation pattern of Gymnoside IX.

Table 3: FAB-MS Data for Gymnoside IX

lon mlz
[M+Na]* 1084
[M+H]* 1062

Key Fragment lons

Note: The molecular formula of Gymnoside IX is Cs1He4024, with a molecular weight of
1061.04.[1] The observed ions in the mass spectrum are consistent with this formula. The
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fragmentation pattern provides valuable information about the glycosidic linkages and the
structure of the aglycone.

Experimental Protocols

The following protocols are based on established methodologies for the isolation and
characterization of natural products from plant sources and are tailored to the specific case of
Gymnoside IX.

Isolation of Gymnoside IX from Gymnadenia conopsea

The isolation of Gymnoside IX from the tubers of Gymnadenia conopsea involves a multi-step
process of extraction and chromatography.

Workflow for Isolation of Gymnoside IX
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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